Cas no 1805321-39-4 (6-(Difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
• CAS No: 1805321-39-4
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• CID: 4918588
• Update Time: 2025-05-24

6-(Difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde

• Inchi： 1S/C7H5F2NO2/c8-6(9)5-2-1-4(3-11)7(12)10-5/h1-3,6H,(H,10,12)
• InChI Key： ZUAWSBNGEQCWEX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=O)C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2

Additional information on 6-(Difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde

Introduction to 6-(Difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS No. 1805321-39-4)

6-(Difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1805321-39-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde features a pyridine core substituted with a difluoromethyl group at the 6-position and a hydroxy group at the 2-position, flanked by a formyl group at the 3-position. The unique structural attributes of this molecule make it a valuable scaffold for the development of novel bioactive agents.

The difluoromethyl moiety is a well-documented pharmacophore in drug design, known for its ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties of small molecules. In contrast, the presence of both hydroxy and aldehyde functional groups provides multiple sites for chemical modification, enabling the synthesis of diverse derivatives with tailored biological activities. This compound has garnered attention in recent years due to its potential applications in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic candidates.

Recent advancements in medicinal chemistry have highlighted the utility of 6-(Difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde as a key intermediate in the construction of potent inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in generating novel inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory and autoimmune disorders. The difluoromethyl group, in particular, has been shown to improve binding interactions within the active site of these enzymes, leading to enhanced efficacy and selectivity.

Another area of interest involves the application of this compound in antiviral research. The structural motif of 6-(Difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde has been leveraged to design molecules that inhibit viral proteases and polymerases. Preliminary studies suggest that derivatives of this scaffold exhibit promising activity against RNA viruses, including those responsible for emerging infectious diseases. The hydroxy and aldehyde functionalities offer opportunities for further derivatization, allowing researchers to fine-tune properties such as solubility and bioavailability.

The synthesis of 6-(Difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde typically involves multi-step organic transformations, starting from commercially available pyridine precursors. Key synthetic strategies include functional group interconversions, such as hydroxylation and formylation, as well as introducing the difluoromethyl group via cross-coupling reactions or metal-catalyzed fluorination protocols. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In addition to its pharmaceutical applications, this compound has shown potential in materials science and agrochemical research. The unique electronic properties conferred by the difluoromethyl group make it a candidate for designing advanced materials with specific optoelectronic characteristics. Furthermore, its structural framework has been explored in the development of novel pesticides and herbicides, where it contributes to improved target specificity and environmental compatibility.

The growing interest in 6-(Difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde underscores its versatility as a building block in synthetic chemistry. Ongoing research efforts are focused on expanding its utility through innovative synthetic approaches and exploring new biological targets. Collaborative endeavors between academic institutions and pharmaceutical companies are expected to yield further insights into its potential applications across multiple disciplines.

As our understanding of molecular interactions continues to evolve, compounds like 6-(Difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde will remain instrumental in driving advancements in drug discovery and material science. The integration of computational modeling with experimental techniques will further accelerate the development of novel derivatives with enhanced therapeutic profiles. This compound exemplifies how structural diversity can be leveraged to address complex challenges in modern chemistry and biology.